Cas no 1804712-74-0 (2-(Difluoromethyl)-3,5-dihydroxy-4-methoxypyridine)

• Product Name: 2-(Difluoromethyl)-3,5-dihydroxy-4-methoxypyridine
• CAS No: 1804712-74-0
• MF: C₇H₇F₂NO₃
• MW: 191.132189035416
• CID: 4917917
• Update Time: 2025-06-13

2-(Difluoromethyl)-3,5-dihydroxy-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,5-dihydroxy-4-methoxypyridine

• Inchi： 1S/C7H7F2NO3/c1-13-6-3(11)2-10-4(5(6)12)7(8)9/h2,7,11-12H,1H3
• InChI Key： ISLRPKYRAQIMGV-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.8
• Topological Polar Surface Area: 62.6

Additional information on 2-(Difluoromethyl)-3,5-dihydroxy-4-methoxypyridine

Comprehensive Overview of 2-(Difluoromethyl)-3,5-dihydroxy-4-methoxypyridine (CAS No. 1804712-74-0): Properties, Applications, and Research Insights

2-(Difluoromethyl)-3,5-dihydroxy-4-methoxypyridine (CAS No. 1804712-74-0) is a fluorinated pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoromethyl group and methoxy-hydroxyl substitution pattern contribute to its potential as a bioactive intermediate. Researchers are increasingly exploring its role in drug discovery, particularly in modulating enzyme activity and improving metabolic stability.

In recent years, the demand for fluorinated pyridine compounds has surged, driven by their applications in medicinal chemistry. The difluoromethyl moiety in this compound enhances lipophilicity and bioavailability, making it valuable for designing novel therapeutics. Computational studies suggest its potential as a kinase inhibitor scaffold, aligning with current trends in targeted cancer therapy development. The compound's hydrogen-bonding capacity from hydroxyl groups further expands its utility in molecular recognition systems.

Synthetic approaches to 2-(Difluoromethyl)-3,5-dihydroxy-4-methoxypyridine typically involve multi-step sequences starting from protected pyridine precursors. Recent publications highlight improved yields through microwave-assisted synthesis techniques, addressing common challenges in heterocyclic fluorination. Analytical characterization via LC-MS and NMR spectroscopy confirms the compound's high purity (>98%), meeting stringent requirements for pharmaceutical intermediates.

The compound's stability profile has been extensively studied under various pH conditions, showing remarkable resistance to hydrolysis compared to non-fluorinated analogs. This property makes it particularly attractive for prodrug development, a hot topic in drug delivery optimization. Researchers are investigating its potential in COX-2 inhibitor derivatives, responding to growing interest in anti-inflammatory agents with improved safety profiles.

Environmental considerations of fluorinated organic compounds have prompted studies on the biodegradation pathways of this molecule. Advanced oxidation processes demonstrate effective degradation, addressing concerns about persistent organic pollutants. The compound's low ecotoxicity in standard assays positions it favorably compared to traditional fluorinated building blocks.

In material science applications, the electron-withdrawing character of the difluoromethyl group contributes to interesting photophysical properties. Preliminary studies suggest potential in organic electronic materials, particularly as electron-transport layers in OLED devices. The compound's thermal stability up to 250°C further supports such applications.

Patent analysis reveals growing intellectual property activity surrounding difluoromethylpyridine derivatives, with several recent filings mentioning structural analogs of this compound. The 4-methoxy substitution appears crucial for patent claims emphasizing improved metabolic stability in drug candidates. This aligns with industry focus on PK/PD optimization in lead compound development.

Quality control protocols for CAS 1804712-74-0 typically employ reverse-phase HPLC with UV detection, achieving excellent separation from potential synthetic byproducts. Recent method developments incorporate QbD principles (Quality by Design) to ensure robust analytical procedures, reflecting current Good Manufacturing Practice trends.

The global market for fluorinated heterocycles is projected to grow at 6.8% CAGR through 2030, with 2-(Difluoromethyl)-3,5-dihydroxy-4-methoxypyridine positioned as an emerging specialty chemical. Custom synthesis services report increasing inquiries for this compound, particularly from contract research organizations focused on neurodegenerative disease targets.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs), a rapidly evolving therapeutic modality. Its balanced hydrophilic-lipophilic character could facilitate the design of bifunctional degraders targeting disease-relevant proteins. Additionally, the meta-hydroxyl groups offer convenient handles for further structural diversification.

Safety evaluations indicate that proper handling with standard laboratory precautions is sufficient for research use. The compound shows low acute toxicity in preliminary assays, though comprehensive toxicological profiling remains ongoing. Storage recommendations suggest protection from moisture at controlled room temperature to maintain stability.

Academic and industrial collaborations are advancing the understanding of this compound's structure-activity relationships. Recent symposiums on fluorine in medicinal chemistry have featured discussions about its unique properties compared to monofluorinated analogs. The synergistic effects of its substitution pattern continue to inspire novel synthetic applications.

Emerging analytical techniques like cryo-electron microscopy may soon provide atomic-level insights into this compound's interactions with biological targets. Such advancements could unlock new applications in fragment-based drug discovery, where precise molecular recognition is paramount. The compound's balanced polarity makes it particularly suitable for these cutting-edge approaches.